4-(5-Nitro-1H-benzo[d]imidazol-2-yl)thiazole

• IUPAC Name: 4-(6-nitro-1H-benzimidazol-2-yl)-1,3-thiazole
• InChI: InChI=1S/C10H6N4O2S/c15-14(16)6-1-2-7-8(3-6)13-10(12-7)9-4-17-5-11-9/h1-5H,(H,12,13)
• InChI Key: LPEUFGNVMRMLRM-UHFFFAOYSA-N
• Canonical SMILES: C1=CC2=C(C=C1[N+](=O)[O-])NC(=N2)C3=CSC=N3
• Molecular Formula: C10H6N4O2S
• DSSTOX Substance ID: DTXSID90468559
• Molecular Weight: 246.25 g/mol
• CAS RN: 3575-05-1

Description

Synthesis Analysis

The synthesis of 4-(5-Nitro-1H-benzo[d]imidazol-2-yl)thiazole and related compounds involves innovative methods, such as the iron-catalyzed coupling of 2-aminobenzothiazole, aldehydes with nitroalkane in air, resulting in a variety of substituted benzo[d]imidazo[2,1-b]thiazoles through a sequential aza-Henry reaction, intramolecular cyclization, and denitration (Balwe & Jeong, 2016). Another approach involves a one-pot metal-free procedure that allows for the synthesis of benzo[d]imidazo[2,1-b]thiazole analogues using benzene and pyridine substrates, showcasing the versatility in synthesizing these compounds (Zhang, Jia, & Ma, 2012).

Molecular Structure Analysis

The molecular structure of 4-(5-Nitro-1H-benzo[d]imidazol-2-yl)thiazole is characterized by its unique combination of a benzo[d]imidazole ring fused with a thiazole ring, and substituted with a nitro group. This structure has been confirmed using various spectroscopic methods, including IR, NMR, and mass spectroscopy, which provide detailed insights into the arrangement of atoms and the electronic environment within the molecule (Akbari & Bakhte-ei, 2013).

Scientific Research Applications

Imidazole is a five-membered heterocyclic moiety that possesses three carbon, two nitrogen, four hydrogen atoms, and two double bonds. It is also known as 1, 3-diazole. Imidazole is the basic core of some natural products such as histidine, purine, histamine and DNA based structures.

Imidazole has become an important synthon in the development of new drugs. The derivatives of 1, 3-diazole show different biological activities such as antibacterial, antimycobacterial, anti-inflammatory, antitumor, antidiabetic, anti-allergic, antipyretic, antiviral, antioxidant, anti-amoebic, antihelmintic, antifungal and ulcerogenic activities.

There are different examples of commercially available drugs in the market which contains 1, 3-diazole ring such as clemizole (antihistaminic agent), etonitazene (analgesic), enviroxime (antiviral), astemizole (antihistaminic agent), omeprazole, pantoprazole (antiulcer), thiabendazole (antihelmintic), nocodazole (antinematodal), metronidazole, nitroso-imidazole (bactericidal), megazol (trypanocidal), azathioprine (anti rheumatoid arthritis), dacarbazine (Hodgkin’s disease), tinidazole, ornidazole (antiprotozoal and antibacterial), etc.

For instance, they are used in the development of new drugs due to their broad range of chemical and biological properties. They show different biological activities such as antibacterial, antimycobacterial, anti-inflammatory, antitumor, antidiabetic, anti-allergic, antipyretic, antiviral, antioxidant, anti-amoebic, antihelmintic, antifungal and ulcerogenic activities.

There are many commercially available drugs in the market which contain 1, 3-diazole ring such as clemizole (antihistaminic agent), etonitazene (analgesic), enviroxime (antiviral), astemizole (antihistaminic agent), omeprazole, pantoprazole (antiulcer), thiabendazole (antihelmintic), nocodazole (antinematodal), metronidazole, nitroso-imidazole (bactericidal), megazol (trypanocidal), azathioprine (anti rheumatoid arthritis), dacarbazine (Hodgkin’s disease), tinidazole, ornidazole (antiprotozoal and antibacterial), etc.

For instance, they are used in the development of new drugs due to their broad range of chemical and biological properties. They show different biological activities such as antibacterial, antimycobacterial, anti-inflammatory, antitumor, antidiabetic, anti-allergic, antipyretic, antiviral, antioxidant, anti-amoebic, antihelmintic, antifungal and ulcerogenic activities.

There are many commercially available drugs in the market which contain 1, 3-diazole ring such as clemizole (antihistaminic agent), etonitazene (analgesic), enviroxime (antiviral), astemizole (antihistaminic agent), omeprazole, pantoprazole (antiulcer), thiabendazole (antihelmintic), nocodazole (antinematodal), metronidazole, nitroso-imidazole (bactericidal), megazol (trypanocidal), azathioprine (anti rheumatoid arthritis), dacarbazine (Hodgkin’s disease), tinidazole, ornidazole (antiprotozoal and antibacterial), etc.

Future Directions

Imidazole has become an important synthon in the development of new drugs. The derivatives of 1, 3-diazole show different biological activities, indicating a promising future for the development of novel drugs.